[4-Methoxy-2-(prop-1-en-1-yl)phenoxy](dimethyl)(prop-2-en-1-yl)silane

• CAS No.: 857744-68-4
• Molecular Formula: C15H22O2Si
• Molecular Weight: 262.42 g/mol
• IUPAC Name: (4-methoxy-2-prop-1-enylphenoxy)-dimethyl-prop-2-enylsilane
• InChI: InChI=1S/C15H22O2Si/c1-6-8-13-12-14(16-3)9-10-15(13)17-18(4,5)11-7-2/h6-10,12H,2,11H2,1,3-5H3
• InChI Key: OWUKXQKTZGNBPU-UHFFFAOYSA-N
• Canonical SMILES: CC=CC1=C(C=CC(=C1)OC)O[Si](C)(C)CC=C

Description

4-Methoxy-2-(prop-1-en-1-yl)phenoxy(prop-2-en-1-yl)silane is an organosilicon compound characterized by the presence of a phenoxy group substituted with a methoxy and a prop-1-en-1-yl group, along with a dimethyl(prop-2-en-1-yl)silane moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methoxy-2-(prop-1-en-1-yl)phenoxy(prop-2-en-1-yl)silane typically involves the reaction of 4-methoxy-2-(prop-1-en-1-yl)phenol with a suitable silane reagent under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as a transition metal complex, to facilitate the formation of the desired product. The reaction conditions, including temperature, solvent, and reaction time, are optimized to achieve high yields and purity of the compound .

Industrial Production Methods

In an industrial setting, the production of 4-Methoxy-2-(prop-1-en-1-yl)phenoxy(prop-2-en-1-yl)silane may involve large-scale batch or continuous processes. The use of automated reactors and advanced purification techniques, such as distillation and chromatography, ensures the efficient and cost-effective production of the compound .

Chemical Reactions Analysis

Types of Reactions

4-Methoxy-2-(prop-1-en-1-yl)phenoxy(prop-2-en-1-yl)silane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding silanols or siloxanes.

Reduction: Reduction reactions may lead to the formation of silanes with different substituents.

Substitution: The phenoxy group can undergo nucleophilic substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., alkoxides). The reactions are typically carried out under controlled conditions, such as specific temperatures and solvents, to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions include silanols, siloxanes, and various substituted phenoxy derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Chemistry

In chemistry, 4-Methoxy-2-(prop-1-en-1-yl)phenoxy(prop-2-en-1-yl)silane is used as a precursor for the synthesis of advanced materials, such as siloxane-based polymers and resins. Its unique structural features make it a valuable building block for designing novel compounds with specific properties .

Biology and Medicine

In biological and medical research, this compound is investigated for its potential as a bioactive molecule.

Industry

In the industrial sector, 4-Methoxy-2-(prop-1-en-1-yl)phenoxy(prop-2-en-1-yl)silane is used in the production of specialty coatings, adhesives, and sealants. Its ability to form stable bonds with various substrates makes it an important component in high-performance materials .

Mechanism of Action

The mechanism of action of 4-Methoxy-2-(prop-1-en-1-yl)phenoxy(prop-2-en-1-yl)silane involves its interaction with molecular targets through its phenoxy and silane groups. These interactions may lead to the modulation of specific pathways, such as signal transduction or enzyme activity, depending on the context of its application.

Comparison with Similar Compounds

Similar Compounds

• (E)-4-Methoxy-2-(prop-1-en-1-yl)phenyl 2-methylbutanoate
• (E)-2,6-Dimethoxy-4-(prop-1-en-1-yl)phenol
• (E)-4-(3-Hydroxyprop-1-en-1-yl)-2-methoxyphenol

Uniqueness

Compared to similar compounds, 4-Methoxy-2-(prop-1-en-1-yl)phenoxy(prop-2-en-1-yl)silane stands out due to its unique combination of a phenoxy group with a methoxy and prop-1-en-1-yl substitution, along with a dimethyl(prop-2-en-1-yl)silane moiety. This unique structure imparts distinct chemical and physical properties, making it valuable for specific applications in various fields .